ferrioxamine B

• CAS No.: 14836-73-8
• Product Name: ferrioxamine B
• Molecular Formula: C25H45FeN6O8
• Molecular Weight: 613.5 g/mol
• IUPAC Name: N-[5-[[4-[5-[acetyl(oxido)amino]pentylamino]-4-oxobutanoyl]-oxidoamino]pentyl]-N'-(5-aminopentyl)-N'-oxidobutanediamide;iron(3+)
• Standard InChI: InChI=1S/C25H45N6O8.Fe/c1-21(32)29(37)18-9-3-6-16-27-22(33)12-14-25(36)31(39)20-10-4-7-17-28-23(34)11-13-24(35)30(38)19-8-2-5-15-26;/h2-20,26H2,1H3,(H,27,33)(H,28,34);/q-3;+3
• Standard InChIKey: SRMBQCVUAVULDJ-UHFFFAOYSA-N
• SMILES: CC(=O)N(CCCCCNC(=O)CCC(=O)N(CCCCCNC(=O)CCC(=O)N(CCCCCN)[O-])[O-])[O-].[Fe+3]
• Canonical SMILES: CC(=O)N(CCCCCNC(=O)CCC(=O)N(CCCCCNC(=O)CCC(=O)N(CCCCCN)[O-])[O-])[O-].[Fe+3]
• Description: Ferroxamine, also known as Desferal-iron(III), is classified as a n-acyl amine. A n-acyl amine are compounds containing a fatty acid moiety linked to an amine group through an ester linkage. Ferroxamine is considered a practically insoluble (in water), acidic compound. Ferroxamine may be a unique E. coli metabolite. Ferroxamine is a member of the chemical class known as Hydroxamic Acids. These are compounds containing an hydroxamic acid functional group in which an hydroxylamine is inserted into a carboxylic acid. Its general structure is R-CO-NH-OH, with an R as an organic residue. Ferrioxamine is catalyzed by fhuF. The phenotype of fhuF mutants and the structural features of the FhuF protein suggest that FhuF is involved in the reduction of ferric iron in cytoplasmic ferrioxamine B. (PMID: 9990318) Insertional inactivation and gene replacement of both genes showed that while FhuD2 is involved in the transport of iron(III) in complex with ferrichrome, ferrioxamine B, aerobactin, and coprogen. FhuD1 shows a more limited substrate range, capable of only iron(III)-ferrichrome and iron(III)-ferrioxamine B transport in S.(PMID: 11489851) Removal of iron from coprogen, ferrichrome, and ferrioxamine B was significantly lower in fhuF mutants compared to the corresponding parental strains, which suggested that FhuF is involved in iron removal from these hydroxamate-type siderophores.(PMID: 14756576).
• Synonyms: ferrioxamine; ferrioxamine B; ferrioxamine B mesylate; ferrioxamine B, 55Fe-labeled; ferrioxamine B, monomethanesulfonate salt; ferroxamine
• PubChem Compound: 123851
• Last Modified: Nov 11 2021